Cas no 89967-39-5 (3-Isoxazolecarboxylic acid, 5-pentyl-)

• Product name: 3-Isoxazolecarboxylic acid, 5-pentyl-
• CAS No: 89967-39-5
• MF: C₉H₁₃NO₃
• MW: 183.20442
• CID: 584565
• PubChem ID: 13153556

3-Isoxazolecarboxylic acid, 5-pentyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-pentyl-
• 5-pentyl-1,2-oxazole-3-carboxylic acid
• 89967-39-5
• 5-Pentylisoxazole-3-carboxylic acid
• WCZXKMNWORSJGL-UHFFFAOYSA-N
• DTXSID90522564
• SCHEMBL4016809

• Inchi： InChI=1S/C9H13NO3/c1-2-3-4-5-7-6-8(9(11)12)10-13-7/h6H,2-5H2,1H3,(H,11,12)
• InChI Key： WCZXKMNWORSJGL-UHFFFAOYSA-N
• SMILES： CCCCCC1=CC(=NO1)C(=O)O

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų